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Compound of Interest

Compound Name: 2,6-Dibromo-p-benzoquinone

Cat. No.: B050551 Get Quote

Essential Safety and Handling Guide for 2,6-
Dibromo-p-benzoquinone
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling and disposal of 2,6-Dibromo-p-
benzoquinone (CAS No. 19643-45-9), a compound noted for its potential genotoxicity.[1][2]

Adherence to these guidelines is critical for minimizing risk and ensuring a safe laboratory

environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against chemical

exposure. The following table summarizes the recommended PPE for handling 2,6-Dibromo-p-
benzoquinone, based on data for similar hazardous compounds.
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact, as the

compound may cause skin

irritation.[3]

Eye Protection Safety goggles or a face shield

To protect eyes from dust

particles and potential

splashes, as the compound

can cause serious eye

irritation.[3]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes

To minimize skin exposure. For

larger quantities or when

generating dust, additional

protective clothing may be

necessary.

Respiratory Protection

NIOSH/MSHA approved

respirator (e.g., N95 dust

mask)

To be used when handling the

solid compound, especially if

there is a risk of dust

formation, as it may cause

respiratory irritation.[3]

Experimental Protocols: Safe Handling and Disposal
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[4]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[4]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC406470050&productDescription=2+6-DIBROMO-N-CHLORO-P-B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406470050&productDescription=2+6-DIBROMO-N-CHLORO-P-B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406470050&productDescription=2+6-DIBROMO-N-CHLORO-P-B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/77351.pdf
https://pim-resources.coleparmer.com/sds/77351.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound

within a fume hood or a ventilated balance enclosure to control dust. Avoid generating dust

during handling.[3][4]

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[3] Do not eat, drink, or smoke in the laboratory.

Spill Response:

Evacuate: In case of a significant spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, carefully sweep up the material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[3]

Decontamination: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Reporting: Report all spills to the laboratory supervisor.

Disposal Plan:

Waste Chemical: Dispose of 2,6-Dibromo-p-benzoquinone waste in a designated, labeled

hazardous waste container.[3][5]

Contaminated Materials: All PPE and materials (e.g., paper towels, weighing paper)

contaminated with 2,6-Dibromo-p-benzoquinone should be collected in a sealed, labeled

bag and disposed of as hazardous waste.

Regulations: All waste disposal must be in accordance with local, state, and federal

regulations.[5]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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